Cas no 61373-21-5 (1,1-Cyclopropanedicarboxylic acid, 2-(phenylmethyl)-)

• Product Name: 1,1-Cyclopropanedicarboxylic acid, 2-(phenylmethyl)-
• CAS No: 61373-21-5
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 481749
• PubChem ID: 71396373
• Update Time: 2025-04-19

1,1-Cyclopropanedicarboxylic acid, 2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,1-Cyclopropanedicarboxylic acid, 2-(phenylmethyl)-
• 2-benzylcyclopropane-1,1-dicarboxylic acid
• 61373-21-5
• DTXSID10817944

• Inchi： 1S/C12H12O4/c13-10(14)12(11(15)16)7-9(12)6-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,13,14)(H,15,16)
• InChI Key： SWFWEBDRDGZECX-UHFFFAOYSA-N
• SMILES： OC(C1(C(=O)O)CC1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 220.07356
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6